Cas no 1804880-95-2 (3-Chloro-2-fluoro-5-(fluoromethyl)toluene)

• Product Name: 3-Chloro-2-fluoro-5-(fluoromethyl)toluene
• CAS No: 1804880-95-2
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5003464
• Update Time: 2025-10-20

3-Chloro-2-fluoro-5-(fluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-(fluoromethyl)toluene

• Inchi： 1S/C8H7ClF2/c1-5-2-6(4-10)3-7(9)8(5)11/h2-3H,4H2,1H3
• InChI Key： XACLPGCMAZLIKQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(CF)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-2-fluoro-5-(fluoromethyl)toluene

Research Briefing on 1804880-95-2 and 3-Chloro-2-fluoro-5-(fluoromethyl)toluene in Chemical Biology and Pharmaceutical Applications

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound with CAS number 1804880-95-2 and the specific product 3-Chloro-2-fluoro-5-(fluoromethyl)toluene. These compounds have garnered significant attention in the field of chemical biology and pharmaceutical research due to their potential applications in drug discovery and development. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of their synthesis, properties, and therapeutic relevance.

The compound 3-Chloro-2-fluoro-5-(fluoromethyl)toluene, a fluorinated aromatic derivative, has emerged as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in constructing complex pharmacophores, particularly in the development of kinase inhibitors and antiviral agents. Its unique structural features, including the presence of multiple halogen atoms, contribute to its reactivity and selectivity in cross-coupling reactions, making it a valuable building block in medicinal chemistry.

Recent publications have explored the synthetic pathways for 3-Chloro-2-fluoro-5-(fluoromethyl)toluene, with a focus on optimizing yield and purity. One study demonstrated a novel catalytic system that enhances the efficiency of its production while minimizing byproducts. Additionally, computational studies have provided insights into the compound's electronic properties, which are critical for understanding its interactions in biological systems. These findings are particularly relevant for researchers aiming to design derivatives with improved pharmacokinetic profiles.

The CAS number 1804880-95-2 has been linked to several patented compounds with promising pharmacological activities. A 2023 patent application disclosed a series of small molecules incorporating this scaffold, showing potent inhibition of a specific enzyme implicated in inflammatory diseases. Preclinical data from this patent revealed significant reductions in cytokine levels, suggesting potential applications in treating autoimmune disorders. Further investigations are underway to evaluate the safety and efficacy of these compounds in vivo.

In conclusion, the ongoing research on 1804880-95-2 and 3-Chloro-2-fluoro-5-(fluoromethyl)toluene underscores their importance in modern drug discovery. The integration of synthetic chemistry, computational modeling, and biological screening has accelerated the identification of novel therapeutic candidates derived from these compounds. Future directions may include exploring their use in combination therapies and expanding their applications to other disease areas, such as oncology and infectious diseases. This briefing serves as a valuable resource for researchers seeking to leverage these compounds in their work.